Cas no 739366-02-0 (4-METHOXY-3-OXOBUTANENITRILE)

• Product Name: 4-METHOXY-3-OXOBUTANENITRILE
• CAS No: 739366-02-0
• MF: C₅H₇NO₂
• MW: 113.114581346512
• MDL: MFCD11215502
• CID: 1764625
• PubChem ID: 23091966
• Update Time: 2025-04-21

4-METHOXY-3-OXOBUTANENITRILE Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-3-OXOBUTANENITRILE
• 739366-02-0
• DA-39210
• AKOS006309035
• 4-(methyloxy)-3-oxobutanenitrile
• SCHEMBL691164
• YDPDODRZXXZMII-UHFFFAOYSA-N
• AB63823
• 4-methoxy-3-oxobutyronitrile

• MDL： MFCD11215502
• Inchi： 1S/C5H7NO2/c1-8-4-5(7)2-3-6/h2,4H2,1H3
• InChI Key： YDPDODRZXXZMII-UHFFFAOYSA-N
• SMILES： O(C)CC(CC#N)=O

Computed Properties

• Exact Mass: 113.047678466g/mol
• Monoisotopic Mass: 113.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds